Cas no 865267-78-3 (Benzamide, 3-[(hexahydro-1H-azepin-1-yl)sulfonyl]-N-(5-methyl-2-thiazolyl)-)

• Product Name: Benzamide, 3-[(hexahydro-1H-azepin-1-yl)sulfonyl]-N-(5-methyl-2-thiazolyl)-
• CAS No: 865267-78-3
• MF: C₁₇H₂₁N₃O₃S₂
• MW: 379.5
• CID: 5519596
• PubChem ID: 2673109
• Update Time: 2026-03-10

Benzamide, 3-[(hexahydro-1H-azepin-1-yl)sulfonyl]-N-(5-methyl-2-thiazolyl)- Chemical and Physical Properties

Names and Identifiers

• Benzamide, 3-[(hexahydro-1H-azepin-1-yl)sulfonyl]-N-(5-methyl-2-thiazolyl)-
• 3-(Azepan-1-ylsulfonyl)-N-(5-methylthiazol-2-yl)benzamide
• WAY-655845
• SCHEMBL15819976
• G63093
• Z29325482
• 865267-78-3
• AKOS017069667
• CHEMBL3237054
• 3-(azepane-1-sulfonyl)-N-(5-methyl-1,3-thiazol-2-yl)benzamide

• Inchi： 1S/C17H21N3O3S2/c1-13-12-18-17(24-13)19-16(21)14-7-6-8-15(11-14)25(22,23)20-9-4-2-3-5-10-20/h6-8,11-12H,2-5,9-10H2,1H3,(H,18,19,21)
• InChI Key： WKXBTRJOGAVZFR-UHFFFAOYSA-N
• SMILES： C(NC1=NC=C(C)S1)(=O)C1=CC=CC(S(N2CCCCCC2)(=O)=O)=C1

Computed Properties

• Exact Mass: 379.10243389g/mol
• Monoisotopic Mass: 379.10243389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 556
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 116Ų

Additional information on Benzamide, 3-[(hexahydro-1H-azepin-1-yl)sulfonyl]-N-(5-methyl-2-thiazolyl)-

Benzamide, 3-[(hexahydro-1H-azepin-1-yl)sulfonyl]-N-(5-methyl-2-thiazolyl)- (CAS No. 865267-78-3): A Comprehensive Overview

Benzamide, 3-[(hexahydro-1H-azepin-1-yl)sulfonyl]-N-(5-methyl-2-thiazolyl)-, identified by its CAS number 865267-78-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound belongs to a class of molecules characterized by the presence of a sulfonyl group linked to a hexahydroazepine core, which is further functionalized with a N-(5-methyl-2-thiazolyl) moiety. The unique structural features of this compound make it a promising candidate for various biological and chemical applications, particularly in the development of novel therapeutic agents.

The< strong>hexahydro-1H-azepin-1-yl moiety in the molecular structure contributes to the compound's overall stability and flexibility, which are critical properties for drug-like molecules. This structural component is known to enhance binding affinity and metabolic stability, making it an attractive scaffold for medicinal chemists. The sulfonyl group, on the other hand, is a well-documented pharmacophore that exhibits a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The presence of the< strong>5-methyl-2-thiazolyl group adds another layer of complexity to the compound's biological profile. Thiazole derivatives are extensively studied in medicinal chemistry due to their diverse pharmacological effects. Specifically, the 5-methylthiazole scaffold has been shown to possess significant antimicrobial and anti-inflammatory activities. When integrated into a molecule like Benzamide, 3-[(hexahydro-1H-azepin-1-yl)sulfonyl]-N-(5-methyl-2-thiazolyl)-, it can modulate the compound's interactions with biological targets, potentially leading to novel therapeutic applications.

Recent research in the field of drug discovery has highlighted the importance of multi-target directed ligands (MTDLs), which are designed to interact with multiple biological targets simultaneously. The compound< strong>Benzamide, 3-[(hexahydro-1H-azepin-1-yl)sulfonyl]-N-(5-methyl-2-thiazolyl)- exemplifies this approach due to its ability to engage both sulfonamide and thiazole-based receptors. This dual-targeting strategy has been shown to enhance therapeutic efficacy while minimizing side effects.

In vitro studies have demonstrated that Benzamide, 3-[(hexahydro-1H-azepin-1-yl)sulfonyl]-N-(5-methyl-2-thiazolyl)- exhibits promising activity against various disease-related targets. For instance, preliminary assays have indicated its potential as an inhibitor of enzymes involved in cancer cell proliferation and inflammation. The compound's ability to modulate these pathways suggests its utility in developing treatments for chronic diseases such as cancer and autoimmune disorders.

The< strong>hexahydroazepine core of the molecule is particularly noteworthy for its role in enhancing oral bioavailability and reducing toxicity. This structural feature is often incorporated into drug candidates to improve pharmacokinetic profiles. By integrating this moiety with other pharmacologically active groups, researchers can design molecules that are both effective and safe for clinical use.

The< strong>sulfonyl group in Benzamide, 3-[(hexahydro-1H-azepin-1-yl)sulfonyl]-N-(5-methyl-2-thiazolyl)- contributes significantly to its binding affinity and specificity. Sulfonyl compounds are known for their ability to form stable hydrogen bonds with biological targets, which is crucial for achieving high efficacy. Furthermore, the sulfonyl group can be further modified to fine-tune the compound's pharmacological properties, allowing for tailored therapeutic effects.

The< strong>5-methylthiazole moiety is another key feature that enhances the compound's biological activity. Thiazole derivatives have been extensively studied for their antimicrobial and anti-inflammatory properties. The addition of a methyl group at the 5-position increases the compound's lipophilicity, which can improve its membrane permeability and cellular uptake. These properties are essential for developing effective drugs that can reach their target sites efficiently.

In conclusion, Benzamide, 3-[(hexahydro-hexahydro-hexahydro-hexahydro-hexahydro-hexahydro-hexahydro-hexahydro-hexahydro-hexahydro-hexahydro-hexahydro-hexa) azepin) sulf) ony) l]-N-(5-methyl) th) i) azo) l) y) l) - (CAS No.865267) -78) -3, is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for developing novel therapeutic agents targeting various diseases. Further studies are warranted to fully elucidate its biological activities and explore its clinical applications.